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Compound of Interest

Compound Name: DM-01

cat. No.: B8117650

It has come to our attention that the designation "DM-01" can refer to more than one compound
in scientific literature and commercial databases. To ensure clarity and accuracy for your
research, these application notes provide detailed protocols for preparing stock solutions for
two distinct molecules commonly associated with this identifier: DM-01, the EZH2 inhibitor, and
Mertansine (DM1), a potent microtubule inhibitor.

Please verify the CAS number of your compound to select the appropriate protocol.

Section 1: DM-01 (EZH2 Inhibitor)

Application Note:

DM-01 is a potent and selective inhibitor of the Enhancer of zeste homolog 2 (EZH2), a histone
methyltransferase that is a catalytic component of the Polycomb Repressive Complex 2
(PRC2).[1] EZH2 catalyzes the trimethylation of histone H3 at lysine 27 (H3K27me3), leading
to transcriptional repression.[1][2] Dysregulation of EZH2 activity is implicated in the
progression of various cancers, making it a key therapeutic target.[3][4] In cellular assays, DM-
01 has been shown to decrease global H3K27me3 levels and inhibit the growth of cancer cell
lines, with an IC50 of 58.7 uM in K562 cells.[1]

This document provides a detailed protocol for the preparation of stock solutions of DM-01 for
use in a variety of in vitro assays. Adherence to this protocol will help ensure the consistency
and reproducibility of experimental results.
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Property Value

) 4-(1-(4-(Trifluoromethyl)benzyl)-1H-indazol-3-
Chemical Name o ,
yl)picolinamide

CAS Number 2355280-00-9

Molecular Formula C21H15F3N40

Molecular Weight 432.4 g/mol

Solubility DMSO: = 2.5 mg/mL (5.79 mM)
Storage of Solid Store at -20°C

-80°C for up to 6 months; -20°C forup to 1

Storage of Stock Solution )
month (store under nitrogen)[5][6]

Typical Assay Concentration 5-10 pM for cellular assays[1][5]

Experimental Protocol: Preparation of a 10 mM DM-01 Stock Solution in DMSO
Materials:

o DM-01 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials

o Calibrated pipettes and sterile tips

e Vortex mixer

e Analytical balance

Procedure:

e Pre-weighing Preparation: Allow the vial of DM-01 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.
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» Weighing: Accurately weigh out a desired amount of DM-01 powder (e.g., 1 mg) and transfer
it to a sterile microcentrifuge tube.

e Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.
The formula to use is: Volume (uL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 /
Concentration (mM) For 1 mg of DM-01: Volume (uL) = (1 mg / 432.4 g/mol ) * 1,000,000 /
10 mM = 231.3 pL Carefully add the calculated volume of anhydrous DMSO to the tube
containing the DM-01 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming (to no more than 37°C) may be applied if necessary to aid
dissolution.

» Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile cryovials
to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to
6 months) or at -20°C for shorter-term storage (up to 1 month).[5][6] It is recommended to
store under nitrogen to maintain stability.[6]

Mandatory Visualizations:

Mechanism of Action
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Simplified EZH2 Signaling Pathway and DM-01 Inhibition.
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Weigh DM-01 Powder
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Workflow for Preparing DM-01 Stock Solution.

Section 2: Mertansine (DM1)

Application Note:

Mertansine, also known as DML1, is a highly potent tubulin inhibitor.[7][8] It is a maytansinoid
that exerts its cytotoxic effects by binding to tubulin and inhibiting the assembly of microtubules.
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[71[8] This disruption of microtubule dynamics leads to mitotic arrest and subsequent apoptosis
of proliferating cells.[9] Due to its high potency, DM1 is frequently used as a cytotoxic payload
in antibody-drug conjugates (ADCs), such as Trastuzumab emtansine, for targeted cancer
therapy.[7]

A critical consideration when working with DM1 is the instability of its solutions.[10][11][12] It is
highly recommended to prepare solutions fresh for each experiment or to use small, pre-
packaged sizes to ensure potency and reproducibility.[10] Aqueous solutions are particularly
unstable and not recommended for storage beyond one day.[13]

Data Presentation:

Property Value

] N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)-
Chemical Name

maytansine
CAS Number 139504-50-0
Molecular Formula C35H48CIN3010S
Molecular Weight 738.3 g/mol [13]

DMSO: ~20-83 mg/mL; DMF: ~33 mg/mL;

Solubility Ethanol: ~0.25 mg/mL; Insoluble in water[10]
[11][13]
Storage of Solid -20°C, protected from light and moisture[7]

Solutions are unstable; prepare fresh.[10][12] If
) short-term storage is necessary, store at -80°C

Storage of Stock Solution )
for no more than a few days. Avoid freeze-thaw

cycles.

Typical Assay Concentration Low nM to uM range for cellular assays[11]

Experimental Protocol: Preparation of a 10 mM Mertansine (DM1) Stock Solution in DMSO

Materials:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.medkoo.com/products/6865
https://www.probechem.com/products_Mertansine.html
https://cellmosaic.com/s-methyl-dm1-s-methyl-mertansine-standard/
https://www.medkoo.com/products/6865
https://www.selleckchem.com/products/mertansine.html
https://www.targetmol.com/compound/mertansine
https://www.medchemexpress.com/Mertansine.html
https://www.selleckchem.com/products/mertansine.html
https://cdn.caymanchem.com/cdn/insert/22483.pdf
https://cdn.caymanchem.com/cdn/insert/22483.pdf
https://www.selleckchem.com/products/mertansine.html
https://www.targetmol.com/compound/mertansine
https://cdn.caymanchem.com/cdn/insert/22483.pdf
https://www.medkoo.com/products/6865
https://www.selleckchem.com/products/mertansine.html
https://www.medchemexpress.com/Mertansine.html
https://www.targetmol.com/compound/mertansine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Mertansine (DM1) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, low-binding microcentrifuge tubes

o Calibrated pipettes and sterile, low-retention tips

e \ortex mixer

e Analytical balance

Procedure:

o Pre-weighing Preparation: Allow the vial of DM1 powder to come to room temperature before
opening to minimize moisture contamination.

» Weighing: Due to the high potency and cost of DM1, it is often supplied in pre-weighed
amounts. If weighing is necessary, do so with precision in a chemical fume hood using
appropriate personal protective equipment.

e Solvent Addition: Calculate the volume of anhydrous DMSO needed for a 10 mM stock
solution. Volume (uL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration
(mM) For 1 mg of DM1: Volume (uL) = (1 mg/ 738.3 g/mol ) * 1,000,000 / 10 mM = 135.4 pL
Add the calculated volume of fresh, anhydrous DMSO to the vial of DM1.

 Dissolution: Cap the vial securely and vortex until the solid is fully dissolved. Sonication can
be used to aid dissolution if necessary.[11]

e Immediate Use: It is strongly recommended to use the freshly prepared stock solution
immediately for serial dilutions and addition to assay media.

o Short-Term Storage (If Absolutely Necessary): If the entire stock solution is not used, aliquot
into single-use, low-binding tubes, purge with an inert gas (e.g., argon or nitrogen) if
possible, and freeze rapidly at -80°C. Use within a very short timeframe (days) and discard
any unused portion after thawing. Avoid all freeze-thaw cycles.

Mandatory Visualizations:
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Mechanism of Action
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Simplified Microtubule Dynamics and DM1 Inhibition.
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Workflow for Preparing Mertansine (DM1) Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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